Cas no 18891-13-9 (Hexanedioic acid, ethyl methyl ester)

• Product Name: Hexanedioic acid, ethyl methyl ester
• CAS No: 18891-13-9
• Molecular Formula: C₉H₁₆O₄
• Molecular Weight: 188.22094
• CID: 1380572
• PubChem ID: 573721

Hexanedioic acid, ethyl methyl ester Properties

Names and Identifiers

• Hexanedioic acid, ethyl methyl ester
• Hexanedioic acid 1-ethyl 6-methyl ester
• Adipic acid 1-ethyl 6-methyl ester
• 1-Ethyl 6-methyl hexanedioate
• Methyl ethyl adipate
• Ethylmethyladipate(LipoicacidImpurity)
• Ethyl methyl ester of hexanedioic acid
• E77668
• 18891-13-9
• 6-O-ethyl 1-O-methyl hexanedioate
• Ethyl methyl adipate
• Adipic acid, ethyl methyl ester
• SCHEMBL674389
• CWOVOJUKEQPFBA-UHFFFAOYSA-N
• AS-82606
• 1-Ethyl 6-methyl hexanedioate #

• InChIKey： CWOVOJUKEQPFBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O4/c1-3-13-9(11)7-5-4-6-8(10)12-2/h3-7H2,1-2H3
• SMILES： CCOC(=O)CCCCC(=O)OC

Computed Properties

• Exact Mass: 188.10488
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 188.105
• Heavy Atom Count: 13
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters